Cas no 100391-96-6 (1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 100391-96-6
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 2103630
• Update Time: 2025-07-23

1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(phenyl-methanesulfonyl)-L-proline
• Oprea1_654349
• 1-(BENZYLSULFONYL)PYRROLIDINE-2-CARBOXYLIC ACID
• 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H15NO4S/c14-12(15)11-7-4-8-13(11)18(16,17)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,15)
• InChI Key： XDGGKUYZNMOCTL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 1.1
• Topological Polar Surface Area: 83.1

Additional information on 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid

Introduction to 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 100391-96-6)

1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 100391-96-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and application.

Chemical Properties and Structure

1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid is a chiral compound with the molecular formula C₁₃H₁₅NO₄S. It consists of a pyrrolidine ring substituted with a benzylsulfonyl group at the 1-position and a carboxylic acid group at the 2-position. The presence of the chiral center at the 2-position imparts enantiomeric properties to the molecule, which can be crucial for its biological activity and pharmacological effects.

The compound exhibits good solubility in polar solvents such as water and methanol, making it suitable for various chemical reactions and biological assays. Its structural features, including the sulfonyl group and the carboxylic acid moiety, contribute to its reactivity and potential for functionalization, which is advantageous in drug design and synthesis.

Synthesis Methods

The synthesis of 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of pyrrolidine-2-carboxylic acid with benzyl sulfonyl chloride in the presence of a base such as triethylamine. This method typically yields high purity and good yields of the desired product.

An alternative synthetic route involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the formation of the pyrrolidine ring. For example, asymmetric synthesis using chiral catalysts has been reported to produce enantiomerically pure forms of 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid, which are essential for pharmaceutical applications where enantiomeric purity is critical.

Biological Activities and Applications

1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid has been investigated for its potential biological activities, particularly as a scaffold for drug discovery. Recent studies have highlighted its role as an inhibitor of specific enzymes and receptors, making it a valuable lead compound for developing new therapeutic agents.

In one notable study, researchers found that 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid exhibits potent inhibitory activity against protein kinases involved in cancer signaling pathways. This property suggests its potential as an anticancer agent or as a tool for studying kinase function in cellular processes.

Another area of interest is its activity as an inhibitor of proteases, which are key enzymes involved in various physiological and pathological processes. By modulating protease activity, compounds like 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid can be used to develop treatments for diseases such as Alzheimer's disease, where protease dysregulation plays a significant role.

Clinical Trials and Future Prospects

The promising biological activities of 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid have led to increased interest in its clinical evaluation. Several preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for further clinical trials.

In ongoing clinical trials, researchers are investigating the therapeutic potential of derivatives of 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid for various conditions, including cancer and neurodegenerative diseases. These trials aim to validate the findings from preclinical studies and assess the safety and efficacy of these compounds in human subjects.

The future prospects for 1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid-based therapeutics are promising. Advances in synthetic methods and structure-activity relationship (SAR) studies continue to refine these compounds, enhancing their potency and selectivity while minimizing side effects.

Conclusion

1-(Benzylsulfonyl)pyrrolidine-2-carboxylic acid (CAS No. 100391-96-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for developing novel therapeutic agents. Ongoing research and clinical trials are expected to further elucidate its properties and applications, contributing to advancements in drug discovery and development.